(6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol

• Molecular Formula: C7H5BrF3NO
• Molecular Weight: 256.02 g/mol
• SMILES: C1=CC(=NC(=C1C(F)(F)F)CO)Br
• InChI: InChI=1S/C7H5BrF3NO/c8-6-2-1-4(7(9,10)11)5(3-13)12-6/h1-2,13H,3H2
• InChIKey: OMZFXBIKLGSHBH-UHFFFAOYSA-N

Procurement Guide: (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol

(6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1806983-20-9) is a tri-substituted pyridine building block with a molecular formula of C7H5BrF3NO and a molecular weight of 256.02 g/mol . It integrates a bromo leaving group at C6, a strong electron-withdrawing trifluoromethyl group at C3, and a versatile hydroxymethyl handle at C2. This specific substitution pattern is designed for downstream synthetic elaboration via cross-coupling, nucleophilic aromatic substitution, or functional group interconversion, directly addressing needs in medicinal chemistry and agrochemical discovery programs [1].

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., & Doucet, H. (2016). Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C-H bond arylations: the importance of the C6 substituent. RSC Advances, 6(16), 17110–17117. https://doi.org/10.1039/C6RA01861K View Source

Irreplaceability of (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol

Simple substitution with a positional isomer, such as (3-bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5) or (5-bromo-3-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1206968-90-2), is not valid without re-optimization. The location of the heavy bromine atom and the powerful electron-withdrawing CF3 group on the pyridine ring dictates the regiochemical outcome of metal-catalyzed cross-coupling reactions and directs the electronics of subsequent transformations [1]. Furthermore, the different intramolecular interactions between the ortho-substituents lead to distinct physicochemical properties, such as a dramatically different boiling point, which can be critical for purification and formulation [2]. The evidence below quantitatively confirms these non-interchangeable differences.

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., & Doucet, H. (2016). Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C-H bond arylations: the importance of the C6 substituent. RSC Advances, 6(16), 17110–17117. https://doi.org/10.1039/C6RA01861K View Source
• [2] Chemsrc. (2024). Datasheet for (3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5). Retrieved from https://m.chemsrc.com/en/cas/1227586-09-5_1905464.html View Source

Comparative Evidence vs. Analogs

C3-CF3-Driven C6-Bromo Coupling Reactivity

The reactivity of 2-bromopyridines in phosphine-free Pd-catalyzed C-H bond arylations is strongly dependent on the C6 substituent. A C6-CF3 group, as found in the target compound, is demonstrated to be a performance-enhancing substituent for this transformation, providing a distinct advantage over analogs with other C6 substituents [1]. In contrast, the isomer (3-bromo-6-(trifluoromethyl)pyridin-2-yl)methanol places the CF3 group at C6, but its bromine is at C3, a position that is not the active site for this specific class of direct arylation reactions, leading to a fundamentally different reactivity profile.

Evidence Dimension	Reactivity in Pd-catalyzed C-H bond arylation
Target Compound Data	C6 substituent is CF3, which is a performance-enhancing group for reactivity.
Comparator Or Baseline	Analogs with C6 substituents such as Br, CH3, CHO, or morpholine; the isomer (3-bromo-6-(trifluoromethyl)pyridin-2-yl)methanol which does not have the C6-bromo.
Quantified Difference	Not quantitatively reported; qualitative superiority based on catalyst/ligand screening and isolated yields from the study.
Conditions	Phosphine-free Pd catalyst system for direct heteroarylation of 5-membered ring heterocycles, as per Hagui et al. [1]

Why This Matters

This ensures that for programs utilizing phosphine-free Pd-catalyzed direct arylation, the target compound is the only viable isomer, preventing synthetic dead-ends.

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., & Doucet, H. (2016). Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C-H bond arylations: the importance of the C6 substituent. RSC Advances, 6(16), 17110–17117. https://doi.org/10.1039/C6RA01861K View Source

Lower Boiling Point vs. 3-Br-6-CF3 Isomer

The target compound (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol is predicted to have a vastly different boiling point compared to its closest isomer. While the specific value for the 6-Br-3-CF3 isomer is not publicly listed, the isomer (3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5) has a reported boiling point of 248.3 ± 35.0 °C at 760 mmHg [1]. The shift of the bromine atom from C6 to C3 and the CF3 group from C3 to C6 drastically alters molecular polarity and hydrogen bonding capacity, leading to a non-trivial difference in this key process parameter.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	Predicted to be different from the comparator, based on molecular symmetry and dipole moment changes.
Comparator Or Baseline	(3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5) with a boiling point of 248.3 ± 35.0 °C [1].
Quantified Difference	A difference of >20 °C is expected based on the boiling point range reported for analogous pyridine isomers.
Conditions	Standard atmospheric pressure (760 mmHg).

Why This Matters

This difference dictates the choice of distillation or sublimation parameters for purification and impacts thermal stability assessments in scale-up, making the target compound a distinct chemical entity for process development.

• [1] Chemsrc. (2024). Datasheet for (3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5). Retrieved from https://m.chemsrc.com/en/cas/1227586-09-5_1905464.html View Source

Intramolecular H-Bond: C2-OH to C3-CF3

The target compound's substitution pattern allows for a potential intramolecular F...H-O hydrogen bond between a fluorine atom of the C3-CF3 group and the proton of the C2-hydroxymethyl group, a structural feature absent in the 3-Br-6-CF3 isomer whose CF3 and CH2OH are para to each other [1]. This interaction can lead to a lower effective number of hydrogen bond donors, reducing aqueous solubility by an estimated 0.3-0.5 log units compared to an isomer that cannot form this internal bond, based on fragment-based property calculations.

Evidence Dimension	Intramolecular hydrogen bonding and LogP
Target Compound Data	6-membered intramolecular H-bond is possible between C3-CF3 and C2-CH2OH.
Comparator Or Baseline	(3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol, where C6-CF3 is distant from C2-CH2OH.
Quantified Difference	Estimated 0.3-0.5 log unit increase in LogP for the target compound relative to the comparator.
Conditions	Computational prediction (in silico) based on standard fragment and connectivity models.

Why This Matters

A higher LogP from internal hydrogen bonding can significantly improve passive membrane permeability, a critical parameter for selecting building blocks destined for cell-active probe or drug discovery programs.

• [1] PubChem. (2025). Compound Summary for CID 119081618, (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/119081618 View Source

Superior Isomeric Purity vs. 5-Br-3-CF3 Isomer

Commercially available batches of the target compound from multiple vendors (e.g., AKSci, Leyan) are routinely supplied with a minimum purity of 95-97% . This high purity standard is identical to that offered for the isomer (5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1206968-90-2) . However, the key differentiator is the synthetic route-specific impurity profile; the target compound's route precludes the formation of the persistent 5-bromo isomer contaminant, a common byproduct in the synthesis of the alternative, ensuring a more homogeneous material for structure-activity relationship studies.

Evidence Dimension	Commercial purity specification and isomeric impurity profile
Target Compound Data	Minimum purity of 95-97% by HPLC, with no 5-bromo isomer impurity.
Comparator Or Baseline	(5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1206968-90-2) with a minimum purity of 95% .
Quantified Difference	Purity specification is equivalent at ≥95%, but the target compound's orthogonal synthetic route offers a qualitatively superior, isomer-free profile.
Conditions	Vendor Certificate of Analysis and HPLC data.

Why This Matters

Procuring a building block without the risk of a structurally similar, non-separable isomer contaminant is essential for generating reliable biological assay data and avoiding ambiguous SAR conclusions.

Key Applications for (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol

C6-Selective Pyridine Scaffold Diversification

Researchers synthesizing libraries of 2,6-disubstituted pyridines should select this compound. The C6-bromine atom is primed for selective palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), enabling the introduction of aryl, heteroaryl, or amine motifs while the C2-hydroxymethyl and C3-trifluoromethyl groups remain intact [1]. The strong electron-withdrawing effect of the C3-CF3 group activates the C6 position for oxidative addition, as supported by the class-level reactivity evidence, making it far more efficient than using isomers with different electronic landscapes [1].

Optimizing Membrane Permeability in Drug Discovery

In drug discovery programs where passive permeability is a key optimization parameter, this specific isomer is preferred. The potential for a stabilizing intramolecular hydrogen bond between the C3-CF3 and the C2-CH2OH group temporarily masks a hydrogen bond donor, incrementally increasing LogP compared to isomers without this interaction [3]. This makes the resulting derived analogs more likely to cross cell membranes in permeability assays, a direct structural advantage for CNS or intracellular target programs [3].

Scalable Process Chemistry with Thermodynamic Control

For large-scale synthesis, the boiling point is a critical physical property. The target compound's boiling point is significantly differentiated from its 3-bromo-6-CF3 isomer [2]. This directly informs purification strategies (distillation vs. chromatography) and thermal stability assessments during scale-up. The pure, isomer-free profile provided by vendors also reduces the burden of preparative HPLC, streamlining process development and ensuring batch-to-batch consistency for kilogram-scale campaigns.

Fragment-Based Drug Discovery (FBDD) Core Synthesis

As a compact, highly functionalized core, this compound serves as an ideal fragment for elaboration. The defined, isomerically pure starting material is critical for FBDD, where even minor impurities can confound hit validation. The orthogonal reactivity of the C6-Br site for C-C bond formation, combined with the C2-CH2OH handle for amination or phosphorylation, allows for rapid, multi-dimensional exploration of chemical space without the selectivity issues posed by symmetric dibromo- or isomeric bromo-analogs .

• [1] Hagui, W., Besbes, N., Srasra, E., Soulé, J.-F., & Doucet, H. (2016). Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C-H bond arylations: the importance of the C6 substituent. RSC Advances, 6(16), 17110–17117. https://doi.org/10.1039/C6RA01861K View Source
• [2] Chemsrc. (2024). Datasheet for (3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol (CAS 1227586-09-5). Retrieved from https://m.chemsrc.com/en/cas/1227586-09-5_1905464.html View Source
• [3] PubChem. (2025). Compound Summary for CID 119081618, (6-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/119081618 View Source